Cas no 1804008-84-1 (3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804008-84-1
• MF: C₉H₇F₆NO₂
• MW: 275.147803544998
• CID: 4838563
• Update Time: 2025-06-08

3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H7F6NO2/c1-4-7(17-2)6(8(10,11)12)5(3-16-4)18-9(13,14)15/h3H,1-2H3
• InChI Key： MJNFACYAWHKNCA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C)C=1OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804008-84-1)

3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804008-84-1) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its complex pyridine ring and multiple functional groups, has garnered significant attention in recent years due to its potential in drug development and other advanced research areas.

The molecular formula of 3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is C₁₁H₉F₆N₂O₂, and its molecular weight is approximately 317.19 g/mol. The compound features a pyridine ring substituted with a methoxy group at the 3-position, a methyl group at the 2-position, a trifluoromethoxy group at the 5-position, and a trifluoromethyl group at the 4-position. These functional groups contribute to the compound's unique chemical properties and reactivity.

In terms of physical properties, 3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is typically a solid at room temperature with a melting point ranging from 75 to 77°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The synthesis of 3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine involves several steps, including the formation of the pyridine ring and the subsequent introduction of the functional groups. One common synthetic route involves the reaction of 2-methyl-3-pyridinol with triflic anhydride to form the triflate intermediate, followed by nucleophilic substitution with methanol to introduce the methoxy group. The trifluoromethoxy and trifluoromethyl groups can be introduced through subsequent reactions with appropriate reagents.

In recent years, 3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has been studied for its potential applications in drug development. Its unique structure and functional groups make it an attractive candidate for designing new pharmaceuticals with enhanced potency and selectivity. For example, research has shown that compounds with similar structures exhibit potent antiviral and anticancer activities. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant antiviral activity against several strains of influenza virus.

Beyond its potential in drug development, 3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has also been explored for its use in agrochemicals. The presence of multiple fluorinated groups can enhance the stability and efficacy of pesticides, making this compound a valuable starting material for developing new agrochemical products. A recent study published in Pesticide Biochemistry and Physiology highlighted the potential of this compound as a lead structure for designing more effective herbicides.

In addition to its applications in pharmaceuticals and agrochemicals, 3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has also been investigated for its use in materials science. The unique electronic properties of fluorinated pyridines make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research published in Advanced Materials in 2020 demonstrated that derivatives of this compound exhibited excellent charge transport properties, making them promising candidates for use in next-generation electronic devices.

The safety profile of 3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is an important consideration for its practical applications. While detailed toxicological studies are ongoing, preliminary data suggest that this compound has low acute toxicity when handled properly. However, it is important to follow standard safety protocols when working with this compound to minimize any potential risks.

In conclusion, 3-Methoxy-2-methyl-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804008-84-1) is a versatile compound with a wide range of potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique molecular structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.